Cas no 100033-12-3 (1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester)
100033-12-3 structure
Product Name:1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester
CAS No:100033-12-3
MF:C11H10BrN3O2
MW:296.120001316071
CID:223681
PubChem ID:180759
Update Time:2025-04-19
1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester
- ethyl 2-(7-bromo-1,2,4-benzotriazin-3-yl)acetate
- 100033-12-3
- 1,2,4-Benzotriazine-3-acetic acid, 7-bromo-, ethyl ester
- AKOS024385052
- DTXSID60142879
-
- Inchi: 1S/C11H10BrN3O2/c1-2-17-11(16)6-10-13-8-4-3-7(12)5-9(8)14-15-10/h3-5H,2,6H2,1H3
- InChI Key: KBMQAIJZUIFGPE-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C=1)=NN=C(CC(=O)OCC)N=2
Computed Properties
- Exact Mass: 294.9957
- Monoisotopic Mass: 294.996
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 65Ų
Experimental Properties
- Density: 1.569
- Boiling Point: 432.3°C at 760 mmHg
- Flash Point: 215.2°C
- Refractive Index: 1.624
- PSA: 64.97
- LogP: 1.89290
1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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